Cas no 67744-69-8 (Butanenitrile, 3-(methylamino)-)

• Product Name: Butanenitrile, 3-(methylamino)-
• CAS No: 67744-69-8
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 394158
• PubChem ID: 12438035
• Update Time: 2025-11-01

Butanenitrile, 3-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 3-(methylamino)-
• 3-(methylamino)butanenitrile
• Z666295372
• EN300-69242
• CS-0258153
• 67744-69-8
• DTXSID60498267
• AKOS010138303

• Inchi： 1S/C5H10N2/c1-5(7-2)3-4-6/h5,7H,3H2,1-2H3
• InChI Key： XZFPBAZANKQKHS-UHFFFAOYSA-N
• SMILES： N(C)C(C)CC#N

Computed Properties

• Exact Mass: 98.0845
• Monoisotopic Mass: 98.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Butanenitrile, 3-(methylamino)-

Butanenitrile, 3-(methylamino)- (CAS No. 67744-69-8): A Comprehensive Overview in Modern Chemical Research

Butanenitrile, 3-(methylamino)-, identified by its CAS number 67744-69-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, belonging to the class of nitriles, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both a nitrile group and an amine substituent, which endows it with distinct reactivity patterns suitable for diverse synthetic applications.

The chemical formula of Butanenitrile, 3-(methylamino)- is C₅H₉N, reflecting its composition of five carbon atoms, nine hydrogen atoms, and one nitrogen atom. The presence of the nitrile group (–CN) and the methylamino group (–CH₂NH₂) contributes to its versatility in chemical transformations. These functional groups allow for nucleophilic addition reactions, condensation reactions, and other transformations that are pivotal in drug discovery and material science.

In recent years, Butanenitrile, 3-(methylamino)- has garnered attention in the development of novel pharmaceutical agents. Its structural motifs are reminiscent of several known bioactive compounds, suggesting potential applications in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The compound’s ability to serve as a precursor for more complex molecules has made it a subject of interest for medicinal chemists.

One of the most compelling aspects of Butanenitrile, 3-(methylamino)- is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides but with improved pharmacokinetic properties. The compound’s structure can be modified to create analogs that interact with biological targets such as enzymes and receptors. Recent studies have demonstrated its utility in developing inhibitors for proteases and kinases, which are key targets in cancer therapy.

The synthesis of Butanenitrile, 3-(methylamino)- typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include the reaction of methyl acrylate with ammonia or ammonium acetate followed by hydrogenation or other catalytic processes to introduce the desired functional groups. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From a mechanistic standpoint, the reactivity of Butanenitrile, 3-(methylamino)- is influenced by both electronic and steric factors. The nitrile group is a strong electrophile due to the partial positive charge on the carbon atom double-bonded to nitrogen. This electrophilicity makes it susceptible to nucleophilic attack by various reagents including amines, alcohols, and thiols. The methylamino group, on the other hand, can act as a nucleophile or participate in hydrogen bonding interactions depending on the reaction conditions.

Recent research has explored the use of Butanenitrile, 3-(methylamino)- in polymer chemistry. Its incorporation into polymer backbones can lead to materials with enhanced thermal stability and mechanical strength. Additionally, functionalized polymers derived from this compound have shown promise in biomedical applications such as drug delivery systems and tissue engineering scaffolds. The ability to tailor polymer properties by modifying side chains attached to the backbone offers considerable flexibility in designing materials with specific functionalities.

In drug discovery pipelines, Butanenitrile, 3-(methylamino)- serves as a building block for more complex scaffolds. Medicinal chemists often use this compound to construct heterocyclic structures that exhibit desirable pharmacological properties. For instance, derivatives of this compound have been investigated as potential antiviral agents due to their ability to interfere with viral replication mechanisms at various stages.

The safety profile of Butanenitrile, 3-(methylamino)- is another critical consideration in its application across different fields. While it does not pose significant acute toxicity risks under controlled conditions, proper handling procedures must be followed to prevent exposure-related issues such as skin irritation or respiratory discomfort. Standard laboratory practices including personal protective equipment (PPE) and adequate ventilation are recommended when working with this compound.

The environmental impact of using Butanenitrile, 3-(methylamino)- also warrants attention. Efforts are ongoing to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes that employ recyclable catalysts or biocatalysts represent promising alternatives that align with sustainable chemistry principles.

In conclusion,Butanenitrile, 3-(methylamino)- (CAS No. 67744-69-8) is a versatile compound with broad applications in pharmaceuticals, polymer science, and materials engineering. Its unique structural features enable diverse chemical transformations that make it indispensable in synthetic chemistry research. As advancements continue to emerge in drug discovery and material science,this compound will likely remain at forefront due its adaptability and utility across multiple disciplines.